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Compound of Interest

Compound Name:
tris[4-(2-methylpropyl)phenyl]

phosphate

Cat. No.: B167221 Get Quote

An In-depth Technical Guide to the Commercial Production of Tris[4-(2-methylpropyl)phenyl]
Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tris[4-(2-methylpropyl)phenyl] phosphate is an organophosphate compound primarily

utilized as a flame retardant and plasticizer in a variety of industrial applications. Its chemical

structure, featuring three 4-(2-methylpropyl)phenyl groups attached to a central phosphate

moiety, imparts desirable fire-resistant properties to polymers and coatings. This technical

guide provides a comprehensive overview of the commercial production of tris[4-(2-
methylpropyl)phenyl] phosphate, detailing the synthetic pathway, experimental protocols,

and relevant chemical data. The synthesis is a two-step process involving the Friedel-Crafts

alkylation of phenol followed by phosphorylation. This document is intended for researchers,

scientists, and professionals in drug development who may encounter or have an interest in

this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of tris[4-(2-methylpropyl)phenyl]
phosphate is presented in Table 1.
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Property Value

CAS Number 68937-40-6

Molecular Formula C₃₀H₃₉O₄P

Molecular Weight 494.60 g/mol

Boiling Point 534.5°C at 760 mmHg

Density 1.083 g/cm³

Purity (Typical) >95%

Commercial Production Methodology
The commercial synthesis of tris[4-(2-methylpropyl)phenyl] phosphate is typically achieved

through a two-stage process:

Step 1: Friedel-Crafts Alkylation of Phenol

Step 2: Phosphorylation of 4-(2-methylpropyl)phenol

An overview of this synthetic workflow is illustrated in the diagram below.
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Step 1: Friedel-Crafts Alkylation

Step 2: Phosphorylation

Purification

Phenol

Alkylation Reaction

Isobutylene Acid Catalyst
(e.g., H₂SO₄, AlCl₃)

4-(2-methylpropyl)phenol

Phosphorylation Reaction

Phosphorus Oxychloride
(POCl₃)

Tris[4-(2-methylpropyl)phenyl] phosphate

Fractional Distillation
(under reduced pressure)

Click to download full resolution via product page

Caption: Synthetic workflow for tris[4-(2-methylpropyl)phenyl] phosphate production.

Experimental Protocols
The following sections provide detailed methodologies for the key experimental steps in the

production of tris[4-(2-methylpropyl)phenyl] phosphate.
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Step 1: Synthesis of 4-(2-methylpropyl)phenol (Friedel-
Crafts Alkylation)
This reaction involves the electrophilic aromatic substitution of phenol with isobutylene,

catalyzed by a strong acid or a Lewis acid.[1][2] The para-substituted product is favored due to

its higher thermodynamic stability.[1][2]

Reactants and Catalysts:

Compound Role

Phenol Aromatic Substrate

Isobutylene Alkylating Agent

Sulfuric Acid (H₂SO₄) or Aluminum Chloride

(AlCl₃)
Catalyst

Generalized Procedure:

To a reaction vessel equipped with a stirrer, thermometer, and gas inlet, molten phenol is

charged.

A catalytic amount of a strong acid (e.g., concentrated sulfuric acid) or a Lewis acid (e.g.,

aluminum chloride) is added to the phenol.[3]

The mixture is heated to a temperature range of 50-125°C.[2]

Isobutylene gas is then bubbled through the reaction mixture with vigorous stirring.

The reaction is monitored for the consumption of phenol and the formation of the desired

product. Initially, a mixture of ortho and para isomers is formed, but with time, the equilibrium

shifts towards the more stable para isomer.[2]

Upon completion, the catalyst is neutralized. In the case of a Lewis acid catalyst, this is

typically done by quenching with water.
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The organic layer is separated, washed, and the crude 4-(2-methylpropyl)phenol is purified

by distillation.

Step 2: Synthesis of Tris[4-(2-methylpropyl)phenyl]
phosphate (Phosphorylation)
In this step, the synthesized 4-(2-methylpropyl)phenol undergoes esterification with

phosphorus oxychloride.[1][4]

Reactants:

Compound Role Molar Ratio

4-(2-methylpropyl)phenol Nucleophile 3

Phosphorus Oxychloride

(POCl₃)
Electrophile 1

Magnesium Chloride (MgCl₂)

(optional)
Catalyst Catalytic amount

Generalized Procedure:

Three molar equivalents of 4-(2-methylpropyl)phenol are charged into a reaction vessel.[1]

A catalytic amount of a Lewis acid, such as magnesium chloride, may be added.[1]

The mixture is heated to a temperature between 80-100°C.[1]

One molar equivalent of phosphorus oxychloride is added dropwise to the heated phenol

derivative with constant stirring. The reaction is exothermic and produces hydrogen chloride

(HCl) gas as a byproduct, which must be scrubbed.[1]

After the addition is complete, the reaction mixture is maintained at the elevated temperature

to drive the reaction to completion.

The crude product is then purified. A common method for purification is fractional distillation

under reduced pressure (0.1–1 mmHg) to remove any unreacted starting materials and
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byproducts.[1] The expected yield for this step is generally greater than 85%.[1]

Mechanism of Action as a Flame Retardant
Tris[4-(2-methylpropyl)phenyl] phosphate functions as a flame retardant primarily in the

condensed phase. During combustion, it undergoes thermal decomposition to form phosphoric

acid. The phosphoric acid then catalyzes the dehydration of the polymer matrix, leading to the

formation of a char layer. This char layer acts as an insulating barrier, reducing the transfer of

heat and combustible gases to the flame, thereby inhibiting the combustion process.[4]

Heat Polymer + Tris[4-(2-methylpropyl)phenyl] phosphate Thermal Decomposition Phosphoric Acid Formation Catalytic Dehydration & Char Formation Insulating Char Layer Reduced CombustionInhibits heat & fuel transfer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial production of tris[4-(2-methylpropyl)phenyl]
phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167221#commercial-production-of-tris-4-2-
methylpropyl-phenyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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